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Compound of Interest

Compound Name: 4,4-Dimethyl-2-oxazoline

Cat. No.: B1220103 Get Quote

Essential Safety and Handling Guide for 4,4-
Dimethyl-2-oxazoline
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4,4-Dimethyl-2-oxazoline in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Chemical and Physical Properties
A summary of the key quantitative data for 4,4-Dimethyl-2-oxazoline is presented below.
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Property Value

Molecular Formula C5H9NO[1][2]

Molecular Weight 99.13 g/mol [1][2][3][4]

Appearance Colorless to Almost Colorless Liquid

Boiling Point 99-100 °C[1][3]

Flash Point 1 °C (33.8 °F)[1][3]

Density 0.94 g/cm³ at 20 °C[1][3]

Storage Temperature 2-30°C in a flammables area[1][3][4]

Vapor Pressure 48.3 mmHg at 25°C[1]

Personal Protective Equipment (PPE)
The selection of appropriate personal protective equipment is critical to prevent exposure. The

following table outlines the minimum PPE requirements for handling 4,4-Dimethyl-2-
oxazoline.
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Body Part
Personal Protective
Equipment

Specifications and
Remarks

Eyes/Face Safety Goggles or Face Shield

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[5]

A face shield offers more

comprehensive protection

against splashes.[6]

Skin Chemically Resistant Gloves

Nitrile gloves are a suitable

option.[7] Thicker gloves

generally offer better

protection.[6] Gloves should be

changed regularly (e.g., every

30-60 minutes) or immediately

if contaminated or damaged.[6]

Lab Coat or Impermeable

Gown

A lab coat is required to

prevent skin exposure.[7] For

tasks with a higher risk of

splashing, an impermeable

gown that closes in the back is

recommended.[8][9]

Respiratory Use in a well-ventilated area

Handling should be performed

in a chemical fume hood to

minimize inhalation of vapors.

[5][7]

Respirator (if necessary) If workplace conditions

warrant, a respiratory

protection program meeting

OSHA's 29 CFR 1910.134 and

ANSI Z88.2 requirements or

European Standard EN 149

must be followed.[5] For large

spills, a chemical cartridge-
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type respirator may be

necessary.[6]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is essential for safety.

1. Preparation and Engineering Controls:

Ventilation: Always handle 4,4-Dimethyl-2-oxazoline in a properly functioning chemical

fume hood.[5][7]

Ignition Sources: Ensure the work area is free of open flames, sparks, and hot surfaces.[2][4]

[10] This compound is highly flammable.[3][10]

Equipment: Use spark-proof and explosion-proof equipment.[2][5] All metal parts of the

equipment must be grounded to prevent static discharge.[2][4]

Emergency Equipment: Confirm that an eyewash station and a safety shower are readily

accessible.[5] Have a spill kit appropriate for flammable liquids nearby.

2. Donning Personal Protective Equipment (PPE):

Put on all required PPE as detailed in the table above before entering the handling area.

Ensure gloves are worn over the cuffs of the lab coat to protect the wrists.[6]

3. Handling the Chemical:

Dispensing: When transferring the liquid, ground and bond containers to prevent static

electricity buildup.[4][5]

Avoid Contact: Avoid direct contact with the skin and eyes.[2][5] Do not breathe in mist,

vapors, or spray.[2]

Container Management: Keep the container tightly closed when not in use to prevent the

release of flammable vapors.[2][4]
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4. Post-Handling Procedures:

Decontamination: Thoroughly wash hands and any potentially exposed skin with soap and

water after handling.[5]

Doffing PPE: Remove PPE carefully to avoid contaminating yourself. Dispose of single-use

items, such as gloves, in the designated hazardous waste container.

Disposal Plan: Step-by-Step Waste Management
Proper disposal is crucial to prevent environmental contamination and ensure laboratory safety.

1. Waste Classification:

4,4-Dimethyl-2-oxazoline and any materials contaminated with it must be classified and

handled as hazardous waste.[2][7] It is a flammable liquid.[3][4]

2. Containerization:

Primary Container: Use a designated, leak-proof, and chemically compatible waste container

with a secure screw-on cap.[7][11]

Labeling: Clearly label the waste container as "Hazardous Waste" and list the full chemical

name: "4,4-Dimethyl-2-oxazoline".[7][11]

3. Segregation and Storage:

Segregation: Do not mix this waste with other waste streams, especially incompatible

materials like strong oxidizing agents, acids, or bases.[2][11]

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area designated

for flammable hazardous waste, away from ignition sources.[4]

4. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's environmental

health and safety office or a licensed hazardous waste disposal contractor.[2] Follow all local,

state, and federal regulations.
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Mandatory Visualization
The following diagram illustrates the logical workflow for the safe handling of 4,4-Dimethyl-2-
oxazoline.
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Caption: Safe handling workflow for 4,4-Dimethyl-2-oxazoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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